![molecular formula C22H24F3NO6S B4058428 isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate](/img/structure/B4058428.png)
isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate
Overview
Description
Isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate is a useful research compound. Its molecular formula is C22H24F3NO6S and its molecular weight is 487.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 487.12764315 g/mol and the complexity rating of the compound is 810. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Sulfonated Nanofiltration Membranes
Researchers synthesized novel sulfonated aromatic diamine monomers used to prepare thin-film composite nanofiltration membranes. These membranes showed improved water flux due to enhanced surface hydrophilicity, a result of the presence of sulfonated aromatic diamine monomers. They were employed in dye treatment experiments, demonstrating an increase in water permeation and dye rejection during the separation process (Liu et al., 2012).
Synthesis of Colorless Transparent Polyimide Films
Another study focused on synthesizing colorless transparent polyimide films. These films were created using a variety of amine monomers and exhibited unique thermal properties, optical characteristics, and mechanical strengths based on the amine structure variations. This research highlights the versatility of amine and sulfone-containing compounds in developing advanced materials with specific desired properties (Choi & Chang, 2010).
Selective Reduction of Hydroxy Carbonyl to Carbonyl Compounds
The selective reduction of hydroxy-substituted carboxylic acids, ketones, and aldehydes to yield the corresponding carbonyl compounds using triethyl- or triisopropylborane/trifluoromethanesulfonic acid was explored. This study provides a convenient method for chemical synthesis involving the selective reduction of specific functional groups (Olah & Wu, 1991).
Boric Acid-catalyzed Multi-component Reaction
A method involving boric acid in water to catalyze a one-pot three-component reaction leading to 4H-isoxazol-5(4H)-ones in high yields was developed. This approach underscores the efficiency and green chemistry aspect of synthesizing heterocyclic compounds, which could be relevant for developing materials or molecules with specific functional properties (Kiyani & Ghorbani, 2015).
Properties
IUPAC Name |
propan-2-yl 4,4,4-trifluoro-2-[2-hydroxy-5-[(2,4,5-trimethylphenyl)sulfonylamino]phenyl]-3-oxobutanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24F3NO6S/c1-11(2)32-21(29)19(20(28)22(23,24)25)16-10-15(6-7-17(16)27)26-33(30,31)18-9-13(4)12(3)8-14(18)5/h6-11,19,26-27H,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDQKEXWQXUZHRE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC(=C(C=C2)O)C(C(=O)C(F)(F)F)C(=O)OC(C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24F3NO6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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